1-(Thiophen-2-yl)piperazin-2-one hydrochloride
Overview
Description
1-(Thiophen-2-yl)piperazin-2-one hydrochloride (1TPH) is a piperazinone derivative with a thiophene ring structure. It is a white crystalline solid powder that is soluble in water and ethanol. 1TPH has been studied extensively for its potential applications in the fields of medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Pancreatic Lipase Inhibition
This compound has been identified as a novel inhibitor of pancreatic lipase, an enzyme crucial for the digestion of fats. It shows promise in the development of treatments for obesity by limiting fat absorption in the digestive tract .
Antimicrobial Activity
Schiff bases derived from this compound exhibit significant antimicrobial properties. They have been tested against various bacterial strains, showing potential as a new class of antibiotics, particularly in an era of increasing antibiotic resistance .
Antioxidant Properties
The antioxidant activity of these Schiff bases has been evaluated using the DPPH method, and they have demonstrated good potential. Antioxidants are important in protecting the body from oxidative stress, which can lead to chronic diseases .
Serotonin Receptor Affinity
Derivatives of this compound have been synthesized and evaluated for their affinity towards 5-HT1A serotonin receptors. This is relevant in the context of psychiatric disorders such as depression and anxiety, as these receptors play a key role in mood regulation .
Anticancer Activity
Some derivatives have shown promising results in increasing the phosphorylation of H2AX in MCF-7 cells, a marker for DNA damage response. This suggests potential applications in cancer therapy, particularly in inducing apoptosis in cancer cells .
Structural Analysis and Biological Applications
As a versatile ligand, this compound has been used to create various Schiff bases for structural analysis and biological applications. These applications include use as catalysts and photochromic sensors, highlighting the compound’s potential in diverse scientific fields .
properties
IUPAC Name |
1-thiophen-2-ylpiperazin-2-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2OS.ClH/c11-7-6-9-3-4-10(7)8-2-1-5-12-8;/h1-2,5,9H,3-4,6H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VJAHBKGOVLKMCG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(=O)CN1)C2=CC=CS2.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11ClN2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Thiophen-2-yl)piperazin-2-one hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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